1,3-dimethyl-8-(piperidin-1-yl)-7-(2-(pyrimidin-2-ylthio)ethyl)-1H-purine-2,6(3H,7H)-dione

• IUPAC Name: 1,3-dimethyl-8-piperidin-1-yl-7-(2-pyrimidin-2-ylsulfanylethyl)purine-2,6-dione
• InChI: InChI=1S/C18H23N7O2S/c1-22-14-13(15(26)23(2)18(22)27)25(11-12-28-16-19-7-6-8-20-16)17(21-14)24-9-4-3-5-10-24/h6-8H,3-5,9-12H2,1-2H3
• InChI Key: STVWIQPNJLFZLW-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C(=O)N(C1=O)C)N(C(=N2)N3CCCCC3)CCSC4=NC=CC=N4
• Molecular Formula: C18H23N7O2S
• Molecular Weight: 401.5 g/mol
• CAS No.: 676157-19-0

Description

1,3-dimethyl-8-(piperidin-1-yl)-7-(2-(pyrimidin-2-ylthio)ethyl)-1H-purine-2,6(3H,7H)-dione is a useful research compound. Its molecular formula is C18H23N7O2S and its molecular weight is 401.49. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Pharmacokinetics and Pharmacodynamics

Compounds structurally related to "1,3-dimethyl-8-(piperidin-1-yl)-7-(2-(pyrimidin-2-ylthio)ethyl)-1H-purine-2,6(3H,7H)-dione" have been studied for their pharmacokinetic and pharmacodynamic properties. For instance, the study on the pharmacokinetics and pharmacodynamics of a novel aromatase inhibitor demonstrates the potential for such compounds in cancer therapy, highlighting how they can affect hormone levels and enzyme activity in the body (Haynes et al., 2004).

Metabolic Profiling

Research on the metabolic profiling of HIV-1 protease inhibitors provides insights into the metabolism of complex molecules, including the identification of major metabolic pathways and excretion patterns. This is crucial for understanding the biotransformation of therapeutic agents and their elimination from the body (Balani et al., 1995).

Exposure and Risk Assessment

Studies on environmental exposure to chemicals and their potential health impacts are critical for assessing the risk associated with chemical exposure. For instance, research into the exposure to organophosphorus and pyrethroid pesticides in children demonstrates the importance of monitoring and evaluating the health risks posed by chemical exposure in vulnerable populations (Babina et al., 2012).

Neuroprotection and Disease Treatment

Investigations into the neuroprotective effects of caffeine and specific receptor antagonists in models of Parkinson's disease illustrate the therapeutic potential of targeting specific cellular pathways with chemical compounds. Such studies contribute to the development of novel treatments for neurodegenerative diseases (Chen et al., 2001).